molecular formula C10H15NO2 B8547216 1-Cyano-2-isobutyl-cyclopropanecarboxylic acid methyl ester

1-Cyano-2-isobutyl-cyclopropanecarboxylic acid methyl ester

Cat. No.: B8547216
M. Wt: 181.23 g/mol
InChI Key: VUWPUKXIEFGDMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyano-2-isobutyl-cyclopropanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H15NO2

Molecular Weight

181.23 g/mol

IUPAC Name

methyl 1-cyano-2-(2-methylpropyl)cyclopropane-1-carboxylate

InChI

InChI=1S/C10H15NO2/c1-7(2)4-8-5-10(8,6-11)9(12)13-3/h7-8H,4-5H2,1-3H3

InChI Key

VUWPUKXIEFGDMJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC1CC1(C#N)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-cyano-5 methyl-hex-2-enoic acid methyl ester (20.2 g, 121 mmol) in dry acetonitrile (110 mL) was added nitromethane (9.8 mL, 181 mmol) and a portionwise addition of alumina-supported potassium flouride (40% wt, 39.3 g). The reaction mixture was stirred under reflux for 2 hours and cooled to room temperature. The solid was removed by filtration through a short pad of celite and washed with acetonitrile. Excess of solvent was removed in vacuo and the residue was re-dissolved in ether. The ether layer was washed with water, brine, dried (Na2SO4) and concentrated in vacuo. The crude product was purified by flash column chromatography using hexanes/EtOAc (8:2) as an eluent to give 15 g (69%) of 1-cyano-2-isobutyl-cyclopropanecarboxylic acid methyl ester as colorless oil: 1H NMR (300 MHz, CDCl3) δ 0.98 (d, J=2.9 Hz, 3H), 1.00 (d, J=3.0 Hz, 3H), 1.35-1.42 (m, 2H), 1.65 (m, 1H), 1.79-1.94 (m, 3H), 3.81 (s, 3H); 13C NMR (75 MHz, CDCl3) δ 19.3, 22.3, 22.4, 25.5, 27.9, 30.1, 39.0, 53.4, 117.3, 168.5.
Quantity
20.2 g
Type
reactant
Reaction Step One
Quantity
9.8 mL
Type
reactant
Reaction Step One
Quantity
110 mL
Type
solvent
Reaction Step One

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